Cas no 2171440-58-5 ((1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171440-58-5
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6266534
• PubChem ID: 165848335
• Update Time: 2025-06-08

(1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine
• EN300-1617117
• 2171440-58-5
• (1S)-1-[3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C12H21N3O/c1-3-5-15-12(9(2)13)7-11(14-15)10-4-6-16-8-10/h7,9-10H,3-6,8,13H2,1-2H3/t9-,10?/m0/s1
• InChI Key： MNOQYFIBLOHANQ-RGURZIINSA-N
• SMILES： O1CCC(C1)C1C=C([C@H](C)N)N(CCC)N=1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine

Research Briefing on (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine (CAS: 2171440-58-5)

In recent years, the compound (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine (CAS: 2171440-58-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique oxolane and pyrazole moieties, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine involves a multi-step process that emphasizes stereoselectivity to ensure the desired (S)-enantiomer is obtained. Recent studies have optimized the synthetic route to improve yield and purity, with particular focus on the key intermediate steps involving the oxolane ring formation and subsequent pyrazole coupling. Advanced analytical techniques, such as chiral HPLC and NMR spectroscopy, have been employed to confirm the structural integrity and enantiomeric purity of the final product.

Pharmacological evaluations of (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies indicate that this compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. Preliminary data suggest that it may have applications in the treatment of conditions such as anxiety, depression, and chronic pain, although further preclinical and clinical studies are required to validate these findings.

One of the most notable aspects of this compound is its favorable pharmacokinetic profile. Recent pharmacokinetic studies have demonstrated good oral bioavailability and metabolic stability, with minimal off-target effects. These properties make it a promising candidate for further drug development. Additionally, structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing valuable insights for the design of next-generation analogs.

Despite its potential, challenges remain in the development of (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine as a therapeutic agent. Issues such as scalability of synthesis, long-term toxicity, and precise mechanism of action need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, (1S)-1-3-(oxolan-3-yl)-1-propyl-1H-pyrazol-5-ylethan-1-amine represents a promising avenue for drug discovery in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its pharmacological properties, make it a compound of significant interest. Continued research and development efforts will be crucial to fully elucidate its therapeutic potential and bring it closer to clinical application.